Cas no 1804379-03-0 (2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid
• CAS No: 1804379-03-0
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876280
• Update Time: 2025-07-15

2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid

• Inchi： 1S/C9H5F2IN2O2/c10-9(11)7-5(2-13)14-3-4(8(7)12)1-6(15)16/h3,9H,1H2,(H,15,16)
• InChI Key： HBXDBWXOGHMSTE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C#N)N=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid

Introduction to 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid (CAS No. 1804379-03-0)

2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid (CAS No. 1804379-03-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodine atom, and an acetic acid moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The cyano group (–CN) in the molecule introduces a polar nature, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl group (–CF₂) is known for its ability to modulate metabolic stability and binding affinity, making it a common substituent in drug design. The iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures. Finally, the acetic acid moiety (–COOH) not only contributes to the overall solubility but also serves as a site for derivatization to achieve desired pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these, compounds featuring halogen atoms (such as iodine) have shown promise in oncology and anti-inflammatory drug development. The specific arrangement of functional groups in 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid suggests that it may exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its potential utility as an intermediate in the synthesis of more complex molecules. For instance, the iodine substituent can be readily exchanged with other functional groups through palladium-catalyzed cross-coupling reactions, allowing chemists to explore diverse chemical space. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The difluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability in several drug candidates. By incorporating this moiety into 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid, researchers aim to develop molecules that exhibit improved pharmacokinetic profiles. Additionally, the cyano group can serve as a precursor for further derivatization into amides or carboxylates, which are common pharmacophores in many therapeutic agents.

The acetic acid moiety also plays a crucial role in determining the physicochemical properties of the compound. Its presence can influence solubility, permeability, and absorption characteristics, all of which are critical factors in drug development. By carefully tuning this functional group through chemical modifications, researchers can fine-tune the pharmacokinetic behavior of derived compounds to achieve optimal therapeutic efficacy.

In conclusion,2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-acetic acid (CAS No. 1804379-03-0) represents a promising scaffold for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutic agents. As synthetic methodologies continue to advance, the utility of this compound is expected to grow, contributing significantly to the discovery and development of next-generation drugs.